Cas no 497949-63-0 (1,4,7,10-Tetraoxacyclotridecane-12-carboxylic acid, 12-amino-)

• Product Name: 1,4,7,10-Tetraoxacyclotridecane-12-carboxylic acid, 12-amino-
• CAS No: 497949-63-0
• MF: C₁₀H₁₉NO₆
• MW: 249.26096367836
• CID: 1535063
• PubChem ID: 12150860
• Update Time: 2025-04-21

1,4,7,10-Tetraoxacyclotridecane-12-carboxylic acid, 12-amino- Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-Tetraoxacyclotridecane-12-carboxylic acid, 12-amino-
• 12-amino-1,4,7,10-tetraoxacyclotridecane-12-carboxylic acid
• 497949-63-0
• DTXSID20478626

• Inchi： 1S/C10H19NO6/c11-10(9(12)13)7-16-5-3-14-1-2-15-4-6-17-8-10/h1-8,11H2,(H,12,13)
• InChI Key： IQUOFRCJFDRNRL-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCOCC(C(=O)O)(C1)N

Computed Properties

• Exact Mass: 249.12127
• Monoisotopic Mass: 249.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 100.24